Cas no 1542679-31-1 (2-fluoro-4-methoxybenzene-1-carboximidamide)

• Product Name: 2-fluoro-4-methoxybenzene-1-carboximidamide
• CAS No: 1542679-31-1
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 6257952
• PubChem ID: 83385671
• Update Time: 2025-05-23

2-fluoro-4-methoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methoxybenzene-1-carboximidamide
• 2-Fluoro-4-methoxy-benzamidine
• Benzenecarboximidamide, 2-fluoro-4-methoxy-

• Inchi： 1S/C8H9FN2O/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H3,10,11)
• InChI Key： ZQZHUXMNUPXUAB-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=C(OC)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 242.6±50.0 °C(Predicted)
• pka: 11.93±0.50(Predicted)

Additional information on 2-fluoro-4-methoxybenzene-1-carboximidamide

2-Fluoro-4-Methoxybenzene-1-Carboximidamide: A Comprehensive Overview

2-Fluoro-4-methoxybenzene-1-carboximidamide, with the CAS number 1542679-31-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of benzene, featuring a fluoro group at the 2-position, a methoxy group at the 4-position, and a carboximidamide functional group at the 1-position. Its structure makes it a versatile molecule with potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-fluoro-4-methoxybenzene-1-carboximidamide involves a series of carefully designed reactions. The starting material is typically 2-fluoro-4-methoxybenzoic acid, which undergoes amidation to form the carboximidamide group. This process often employs reagents such as ammonia or primary amines under specific conditions to ensure high yields and purity. The presence of the fluoro and methoxy groups plays a crucial role in stabilizing the molecule and enhancing its reactivity in subsequent reactions.

Recent studies have highlighted the importance of 2-fluoro-4-methoxybenzene-1-carboximidamide in drug discovery. The compound has shown promising results in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Researchers have found that the fluoro group at the 2-position significantly improves the molecule's ability to cross the blood-brain barrier, making it a potential candidate for developing new therapeutic agents.

In addition to its pharmaceutical applications, 2-fluoro-4-methoxybenzene-1-carboximidamide has also been explored for its role in agrochemicals. The methoxy group at the 4-position enhances the compound's stability under environmental conditions, making it suitable for use as a herbicide or fungicide. Field trials have demonstrated its effectiveness in controlling various plant pathogens without causing significant harm to non-target organisms.

The physical properties of 2-fluoro-4-methoxybenzene-1-carboximidamide are well-documented. It has a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands in the range of 250-300 nm, which is attributed to the conjugation between the aromatic ring and the carboximidamide group.

From a materials science perspective, 2-fluoro-4-methoxybenzene-1-carboximidamide has been investigated for its potential use in organic electronics. The compound exhibits semiconducting properties due to its extended π-system, making it a candidate for use in thin-film transistors and organic light-emitting diodes (OLEDs). Recent advancements in synthetic techniques have improved the purity and crystallinity of this compound, further enhancing its electronic properties.

In conclusion, 2-fluoro-4-methoxybenzene-1-carboximidamide, with CAS number 1542679-31-1, is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its potential, this compound is poised to play a significant role in advancing various industries.